BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sodium 1-heptanesulfonate monohydrate
molecular weight and formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Sodium 1-heptanesulfonate
Compound Name:
monohydrate

Cat. No.: B1324521

In-Depth Technical Guide: Sodium 1-
Heptanesulfonate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
applications, and experimental considerations for sodium 1-heptanesulfonate monohydrate.
This ion-pairing agent is a critical reagent in various analytical and separation techniques,
particularly within the pharmaceutical and biotechnology sectors.

Core Physicochemical Data

A clear distinction between the monohydrate and anhydrous forms of sodium 1-
heptanesulfonate is crucial for accurate experimental design and data interpretation. The key
guantitative data are summarized below.
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Sodium 1- Sodium 1-
Property Heptanesulfonate Heptanesulfonate

Monohydrate Anhydrous
Molecular Formula C7H17NaOa4S[1][2] C7H15NaOsS[3][4]
Linear Formula CH3(CHz2)eSOsNa - H20[1] C7H1503SNa
Molecular Weight 220.26 g/mol [1][2][5] 202.25 g/mol [3][4]
CAS Number 207300-90-1[5] 22767-50-6[3]
Appearance White crystals or powder[1] White crystals[3]
Melting Point >300 °CJ[1] >300 °CJ3]

Applications in Research and Drug Development

Sodium 1-heptanesulfonate is primarily utilized as an ion-pairing reagent in reverse-phase
high-performance liquid chromatography (RP-HPLC). Its amphiphilic nature, possessing a
hydrophobic heptyl chain and a hydrophilic sulfonate group, allows it to interact with both the
stationary phase and charged analytes. This interaction modifies the retention characteristics of
polar and ionic compounds, enabling their separation and quantification.

Key applications include:

« Analysis of Pharmaceuticals: It is widely employed for the quality control and analysis of
drugs, including peptides, proteins, and small molecule therapeutics.

+ Metabolomics: Researchers use it to separate and identify endogenous metabolites in
complex biological matrices.

o Environmental Analysis: It aids in the detection and quantification of polar pollutants in
environmental samples.

Experimental Protocol: lon-Pairing Chromatography
for Peptide Analysis
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This section details a general methodology for the use of sodium 1-heptanesulfonate
monohydrate in the HPLC analysis of a peptide sample.

1. Mobile Phase Preparation:

e Agueous Component (Mobile Phase A): Prepare a solution of 100 mM sodium 1-
heptanesulfonate monohydrate in ultrapure water. Adjust the pH to 3.0 using phosphoric
acid. Filter the solution through a 0.22 um membrane filter.

e Organic Component (Mobile Phase B): Acetonitrile (HPLC grade).

2. Chromatographic Conditions:

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size).
e Flow Rate: 1.0 mL/min.

» Detection: UV absorbance at 214 nm.

e Injection Volume: 20 pL.

o Gradient Elution:

o

0-5 min: 95% A, 5% B

[e]

5-25 min: Linear gradient to 40% A, 60% B

o

25-30 min: Hold at 40% A, 60% B

[¢]

30-35 min: Return to initial conditions (95% A, 5% B)

[¢]

35-45 min: Column re-equilibration.
3. Sample Preparation:
e Dissolve the peptide sample in Mobile Phase A to a final concentration of 1 mg/mL.

 Filter the sample through a 0.45 um syringe filter before injection.
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Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol described above.
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To Pump A Inject

HPLC System
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Click to download full resolution via product page

Caption: Workflow for Peptide Analysis using lon-Pairing HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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